Cas no 2228774-48-7 (3-(2-methylpyridin-3-yl)oxolane-2,5-dione)

• Product Name: 3-(2-methylpyridin-3-yl)oxolane-2,5-dione
• CAS No: 2228774-48-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 6198182
• PubChem ID: 165614041
• Update Time: 2025-05-26

3-(2-methylpyridin-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyridin-3-yl)oxolane-2,5-dione
• 2228774-48-7
• EN300-1758516

• Inchi： 1S/C10H9NO3/c1-6-7(3-2-4-11-6)8-5-9(12)14-10(8)13/h2-4,8H,5H2,1H3
• InChI Key： VPMUXJGTYQGKPL-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.3Ų

Additional information on 3-(2-methylpyridin-3-yl)oxolane-2,5-dione

Introduction to 3-(2-methylpyridin-3-yl)oxolane-2,5-dione (CAS No: 2228774-48-7)

3-(2-methylpyridin-3-yl)oxolane-2,5-dione is a heterocyclic compound with significant potential in the field of pharmaceutical and chemical research. Its unique structural features, combining a pyridine ring with an oxolane backbone, make it a valuable scaffold for the development of novel bioactive molecules. This compound, identified by the CAS number 2228774-48-7, has garnered attention due to its versatile reactivity and its role as a precursor in synthesizing complex organic molecules.

The molecular structure of 3-(2-methylpyridin-3-yl)oxolane-2,5-dione consists of a five-membered oxolane ring fused with a pyridine moiety at the 3-position. The presence of the methyl group on the pyridine ring enhances its electronic properties, making it an attractive candidate for further functionalization. This structural motif is particularly interesting because it allows for the introduction of various substituents at multiple positions, enabling the creation of a diverse library of derivatives.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the oxolane ring. Oxolane derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The pyridine component further contributes to the biological activity by serving as a hydrogen bond acceptor and by participating in hydrophobic interactions with biological targets.

One of the most compelling aspects of 3-(2-methylpyridin-3-yl)oxolane-2,5-dione is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have demonstrated its potential in inhibiting kinases and proteases that are overexpressed in cancer cells. The ability to modify both the pyridine and oxolane moieties allows for fine-tuning of the compound's pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-(2-methylpyridin-3-yl)oxolane-2,5-dione interacts with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify key residues involved in receptor interactions. These studies have provided valuable insights into optimizing the compound's structure for improved efficacy and reduced toxicity.

The synthesis of 3-(2-methylpyridin-3-yl)oxolane-2,5-dione presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to achieve high yields and purity. However, recent methodologies have focused on simplifying these processes through catalytic transformations and green chemistry principles. For example, transition metal-catalyzed cross-coupling reactions have been explored as efficient ways to construct the oxolane ring while minimizing waste.

The versatility of 3-(2-methylpyridin-3-yl)oxolane-2,5-dione extends beyond pharmaceutical applications. It has also been investigated as a material for organic electronics due to its ability to form stable polymers with desirable electronic properties. These polymers can be used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The combination of its biological relevance and material science applications makes this compound a multifaceted asset in research.

In conclusion, 3-(2-methylpyridin-3-yl)oxolane-2,5-dione (CAS No: 2228774-48-7) represents a significant advancement in both chemical synthesis and drug discovery. Its unique structural features offer numerous opportunities for developing novel therapeutics and functional materials. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific innovation.